Cas no 1208-69-1 (Benzene, (2-nitro-1-hexenyl)-)

Benzene, (2-nitro-1-hexenyl)- structure
Product name:Benzene, (2-nitro-1-hexenyl)-
Benzene, (2-nitro-1-hexenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, (2-nitro-1-hexenyl)-
- DTXSID901307721
- 1208-69-1
- (2-Nitro-1-hexen-1-yl)benzene
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- Inchi: InChI=1S/C12H15NO2/c1-2-3-9-12(13(14)15)10-11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: VGBKCSXYZDEPHT-UHFFFAOYSA-N
- SMILES: CCCCC(=CC1=CC=CC=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 205.11035
- Monoisotopic Mass: 205.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 45.8A^2
Experimental Properties
- PSA: 43.14
Benzene, (2-nitro-1-hexenyl)- Related Literature
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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